Cas no 1795190-77-0 (2-(2-methoxyphenoxy)-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]acetamide)

• Product Name: 2-(2-methoxyphenoxy)-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]acetamide
• CAS No: 1795190-77-0
• MF: C₁₉H₁₈N₂O₃S
• MW: 354.422823429108
• CID: 5367958
• Update Time: 2025-05-23

2-(2-methoxyphenoxy)-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyphenoxy)-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]acetamide
• Acetamide, 2-(2-methoxyphenoxy)-N-[[5-(3-thienyl)-3-pyridinyl]methyl]-

• Inchi： 1S/C19H18N2O3S/c1-23-17-4-2-3-5-18(17)24-12-19(22)21-10-14-8-16(11-20-9-14)15-6-7-25-13-15/h2-9,11,13H,10,12H2,1H3,(H,21,22)
• InChI Key： ZQWNEVYQLNEFEV-UHFFFAOYSA-N
• SMILES： C(NCC1=CC(C2C=CSC=2)=CN=C1)(=O)COC1=CC=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(2-methoxyphenoxy)-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]acetamide

2-(2-Methoxyphenoxy)-N-[(5-Thiophen-3-ylpyridin-3-yl)methyl]Acetamide: A Comprehensive Overview

The compound with CAS No. 1795190-77-0, known as 2-(2-methoxyphenoxy)-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmacology and materials science. This compound is characterized by its complex structure, which includes a 2-methoxyphenoxy group, a thiophen ring, and a pyridine moiety, all interconnected through an acetamide functional group. Recent studies have highlighted its potential applications in drug development and advanced materials synthesis.

Structural Analysis and Synthesis

The molecular structure of 2-(2-methoxyphenoxy)-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]acetamide is composed of several key functional groups that contribute to its unique chemical properties. The 2-methoxyphenoxy group introduces electron-donating effects, which can influence the compound's reactivity and solubility. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, is known for its stability and ability to participate in various chemical reactions, including π–π interactions and conjugation effects. The pyridine moiety adds rigidity to the molecule and can act as a coordinating site for metal ions, making it potentially useful in coordination chemistry.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving coupling reactions and catalytic transformations. Researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the key intermediates, which has significantly improved the overall yield and purity of the final product.

Pharmacological Applications

One of the most promising areas of research for 2-(2-methoxyphenoxy)-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]acetamide is its potential application in drug development. Preclinical studies have demonstrated that this compound exhibits selective binding affinity towards certain G-protein coupled receptors (GPCRs), making it a potential candidate for treating conditions such as chronic pain and inflammation. The presence of the thiophene ring has been shown to enhance bioavailability, while the pyridine moiety contributes to receptor specificity.

Furthermore, recent investigations into its anti-tumor properties have revealed that this compound can induce apoptosis in cancer cells by modulating mitochondrial function. These findings suggest that it could serve as a lead compound for developing novel anti-cancer therapies.

Materials Science Applications

Beyond pharmacology, this compound has also shown potential in materials science applications. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). The conjugated system formed by the thiophene, pyridine, and acetamide groups facilitates charge transport, which is crucial for device performance.

Recent studies have explored the use of this compound as a building block for constructing self-assembled monolayers (SAMs) on surfaces. These SAMs exhibit excellent stability and can be tailored for specific applications in sensors and catalysis.

Safety and Environmental Considerations

As with any chemical compound, understanding its safety profile is crucial for its responsible use. Initial toxicity studies indicate that 2-(2-methoxyphenoxy)-N-[(5-thiophen-3-ylpyridin